Cas no 727429-27-8 (3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-)

3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-, is a specialized heterocyclic aldehyde with a molecular structure incorporating both pyridine and phenyl substituents. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the chloro and phenyl groups enhances its reactivity, enabling selective functionalization at multiple sites. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for researchers. The compound’s distinct structural features also facilitate its use in the development of complex molecules, including ligands and catalysts.

3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- structure

727429-27-8 structure

Product Name:3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-

CAS No:727429-27-8

MF:C₁₂H₈ClNO

MW:217.651021957397

CID:4159791

Update Time:2026-04-15

3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-

3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029009652-250mg	4-Chloro-5-phenylnicotinaldehyde	727429-27-8	95%	250mg	$1038.80	2023-09-01
Alichem	A029009652-1g	4-Chloro-5-phenylnicotinaldehyde	727429-27-8	95%	1g	$2952.90	2023-09-01

3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-

Research Brief on 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- (CAS: 727429-27-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- (CAS: 727429-27-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyridine core and chloro-phenyl substituents, make it a promising scaffold for designing novel bioactive molecules.

Recent studies have explored the synthetic pathways for 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations and potential commercialization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. A study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potential as a lead compound for developing kinase inhibitors, with IC50 values in the low micromolar range. However, further optimization is required to improve its selectivity and potency.

Another area of interest is the compound's role in antimicrobial research. A 2023 study in the European Journal of Medicinal Chemistry investigated its efficacy against multidrug-resistant bacterial strains. The results indicated that derivatives of 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- could disrupt bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance. These findings underscore the compound's potential as a versatile building block in medicinal chemistry.

Despite these promising results, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the development of this compound and its derivatives for therapeutic use.

In conclusion, 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- (CAS: 727429-27-8) represents a valuable chemical entity with diverse applications in drug discovery. Its synthetic accessibility, coupled with its demonstrated biological activities, positions it as a promising candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating diseases such as cancer and bacterial infections.